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Compound of Interest

Compound Name:
(2,4-Difluorophenyl)(quinolin-3-

yl)methanone

CAS No.: 1187167-12-9

Cat. No.: B6337546

Get Quote

Abstract
This document provides a comprehensive guide for the safe and effective handling and storage

of (2,4-Difluorophenyl)(quinolin-3-yl)methanone. The protocols and recommendations

outlined herein are designed for researchers, chemists, and laboratory professionals engaged

in drug discovery and development. By synthesizing data from safety data sheets of analogous

compounds, general principles of laboratory safety, and the known chemistry of quinoline and

ketone moieties, this guide establishes a framework for minimizing risk and ensuring compound

integrity. The core focus is on providing not just procedural steps, but the scientific rationale

behind them, fostering a culture of safety and experimental reproducibility.

Compound Profile & Significance
(2,4-Difluorophenyl)(quinolin-3-yl)methanone is a heterocyclic aromatic ketone. Its structure

is significant in medicinal chemistry for several reasons:

Quinoline Scaffold: The quinoline ring is a "privileged" structure in drug discovery, found in

numerous bioactive compounds and pharmaceuticals, valued for its ability to interact with
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biological targets.[1][2]

Difluorophenyl Moiety: The inclusion of fluorine atoms can significantly alter a molecule's

metabolic stability, lipophilicity, and binding affinity to target proteins.[3]

Ketone Linker: The ketone group serves as a rigid linker and a potential hydrogen bond

acceptor, influencing the compound's three-dimensional conformation and interaction with

biological macromolecules.

Given these features, this compound is likely to be investigated as an intermediate or a final

candidate in programs targeting a wide range of diseases. Proper handling is therefore critical

to ensure the validity of experimental results and the safety of personnel.

Physicochemical Data
Property Value Source

Molecular Formula C₁₆H₉F₂NO ChemScene[4]

Molecular Weight 269.25 g/mol ChemScene[4]

Appearance
White to off-white crystalline

powder or solid

Inferred from similar

compounds[5]

Purity ≥97% (Typical) ChemScene[4]

Storage Temperature 2-8°C, Sealed, Dry ChemScene[4][6]

Hazard Identification and Risk Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for (2,4-Difluorophenyl)(quinolin-
3-yl)methanone is not publicly available, a robust risk assessment can be constructed by

evaluating the hazards associated with its structural components and related molecules.

Primary Hazards:

Inhalation: As a fine powder, the compound poses a risk of respiratory tract irritation.[7][8]

Skin/Eye Contact: May cause skin and serious eye irritation.[8][9] Aromatic ketones and

halogenated compounds can be irritants.
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Ingestion: May be harmful if swallowed.[9]

Stability & Reactivity:

The compound is expected to be stable under recommended storage conditions.[7]

Materials to Avoid: Strong oxidizing agents and strong acids, which could react with the

quinoline nitrogen or ketone group.[7]

Hazardous Decomposition Products: Upon combustion, it may produce toxic oxides of

carbon (CO, CO₂) and nitrogen (NOx), as well as hydrogen fluoride.[7]

Risk Assessment Workflow
A systematic approach to risk assessment should be performed before any handling of the

compound.
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Caption: Risk assessment workflow for handling (2,4-Difluorophenyl)(quinolin-3-
yl)methanone.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the most critical barrier between the researcher and potential

chemical exposure.[10]

PPE Item Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles (ANSI Z87.1

/ EN 166)

Protects against accidental

splashes or airborne dust

particles.[11][12]

Hand Protection Nitrile gloves

Provides chemical resistance

against splashes. Double-

gloving is recommended for

handling larger quantities.

Always check glove

compatibility charts.[12][13]

Body Protection Flame-resistant laboratory coat

Protects skin from spills and

prevents contamination of

personal clothing.[13][14]

Respiratory

Not required for small

quantities in a fume hood. Use

a NIOSH/MSHA-approved

respirator with appropriate

cartridges if engineering

controls are insufficient or

when handling large quantities.

[7][13]

A certified chemical fume hood

provides the primary

respiratory protection by

containing dust and aerosols.

[10]

Protocols for Handling and Use
General Laboratory Practices
Adherence to fundamental safety practices is paramount.[14]

Work Area: Always handle the solid compound within a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.[7][10]
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Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[7][14]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[9][11] Keep personal

items out of the handling area.[12]

Protocol: Weighing and Dispensing Solid Compound
Objective: To accurately weigh a desired amount of the solid compound while preventing

contamination and exposure.

Materials:

(2,4-Difluorophenyl)(quinolin-3-yl)methanone in its storage container

Spatula

Weigh paper or anti-static weigh boat

Analytical balance inside a ventilated enclosure or fume hood

Secondary container for transport

Procedure:

Preparation: Don all required PPE. Ensure the analytical balance is clean, level, and tared.

Equilibration: Allow the compound container to equilibrate to room temperature before

opening. This crucial step prevents atmospheric moisture from condensing on the cold

powder, which can affect weighing accuracy and compound stability.

Dispensing: Inside the fume hood, carefully open the container. Use a clean spatula to

transfer a small amount of the powder onto the weigh paper/boat on the balance.

Causality Note: Avoid generating dust by using slow, deliberate movements.[7] Fine

powders can easily become airborne, creating an inhalation hazard.

Measurement: Add or remove material until the target weight is achieved.
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Containment: Tightly reseal the primary container immediately after dispensing.

Transport: Carefully fold the weigh paper or place the weigh boat into a labeled secondary

container (e.g., a beaker or flask) before moving it from the balance to the experimental

setup. This prevents spills during transit.

Cleanup: Clean the spatula and balance area of any residual powder using a damp cloth or

towel, followed by proper disposal of the cleaning materials as chemical waste.

Protocol: Preparation of a Stock Solution
Objective: To safely dissolve the weighed solid in a suitable solvent.

Materials:

Weighed (2,4-Difluorophenyl)(quinolin-3-yl)methanone in its secondary container

Appropriate volumetric flask

Selected solvent (e.g., DMSO, DMF, DCM)

Pipettes or graduated cylinders

Vortex mixer or magnetic stirrer

Procedure:

Solvent Addition: In the fume hood, carefully add the weighed solid to the volumetric flask.

Add approximately 70-80% of the final desired solvent volume.

Causality Note: Adding the solid before the bulk of the solvent prevents it from clinging to

the neck of the flask and ensures easier mixing.

Dissolution: Cap the flask and mix using a vortex or magnetic stirrer until all solid has

completely dissolved. Gentle warming may be required for some solvents, but this should be

tested on a small scale first to ensure the compound's stability.
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Final Volume: Once dissolved, add the solvent to the calibration mark on the volumetric

flask.

Homogenization: Invert the capped flask several times to ensure the solution is

homogeneous.

Labeling & Storage: Transfer the solution to a properly labeled storage vial. The label must

include the compound name, concentration, solvent, and date of preparation. Store as

recommended, protecting from light if the compound is found to be light-sensitive.

Storage and Stability
Proper storage is essential for maintaining the purity and integrity of the compound over time.

Storage Conditions
Parameter Recommendation Rationale

Temperature 2-8°C

Refrigeration slows the rate of

potential degradation

reactions.[4][6]

Atmosphere

Tightly sealed container,

preferably under an inert

atmosphere (e.g., Argon,

Nitrogen) for long-term

storage.

Protects from atmospheric

moisture and oxygen, which

can react with sensitive

functional groups.[7][11]

Light
Store in an amber vial or in the

dark.

Aromatic and quinoline-

containing compounds can be

susceptible to

photodegradation.

Location

A well-ventilated, designated

chemical storage cabinet or

refrigerator.[7]

Ensures containment and

prevents accidental exposure.

Chemical Incompatibility
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Segregating incompatible chemicals is a cornerstone of laboratory safety to prevent dangerous

reactions.[10]

Caption: Storage compatibility diagram for the title compound.

Emergency Procedures
Spill Response
For a small spill of the solid compound:

Alert: Notify personnel in the immediate area.

Isolate: Restrict access to the spill area.

PPE: Wear appropriate PPE, including gloves, lab coat, and eye protection.

Contain & Clean: Gently sweep up the powder and place it in a sealed container for

hazardous waste disposal.[7] Avoid creating dust.[7] Clean the area with a wet paper towel,

and dispose of the towel as hazardous waste.

Ventilate: Ensure the area is well-ventilated.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7][8]

Skin Contact: Remove contaminated clothing. Wash skin immediately with plenty of soap

and water. Seek medical attention if irritation develops.[7][9]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7][9]

Waste Disposal
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All waste materials, including the compound itself, contaminated consumables (e.g., gloves,

weigh papers, pipette tips), and empty containers, must be disposed of as hazardous chemical

waste.[13][15] Follow all local, state, and federal regulations for chemical waste disposal.[10]

Do not dispose of down the drain.[7][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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